1-(But-3-yn-2-yl)pyrrolidine,trifluoroaceticacid

Specification

• Molecular Formula: C10H14F3NO2
• Molecular Weight: 237.22 g/mol
• IUPAC Name: 1-but-3-yn-2-ylpyrrolidine;2,2,2-trifluoroacetic acid
• Standard InChI: InChI=1S/C8H13N.C2HF3O2/c1-3-8(2)9-6-4-5-7-9;3-2(4,5)1(6)7/h1,8H,4-7H2,2H3;(H,6,7)
• Standard InChI Key: CNCWMUWRTBHEFO-UHFFFAOYSA-N
• Canonical SMILES: CC(C#C)N1CCCC1.C(=O)(C(F)(F)F)O

Introduction

Overview of the Compound

The compound “1-(But-3-yn-2-yl)pyrrolidine,trifluoroaceticacid” appears to be a combination of two distinct chemical moieties:

• 1-(But-3-yn-2-yl)pyrrolidine: This part includes a pyrrolidine ring substituted with a butynyl group at the first position. Pyrrolidines are five-membered nitrogen-containing heterocycles commonly found in natural products and pharmaceuticals.

• Trifluoroacetic acid (TFA): A strong organic acid often used as a reagent or solvent in organic chemistry. It may be present as a salt or an associated acid in the compound.

This suggests that the compound could be a salt or adduct formed between the pyrrolidine derivative and trifluoroacetic acid.

Synthesis Pathways

The synthesis of such compounds typically involves:

• Formation of the Pyrrolidine Derivative:

  • Starting with pyrrolidine, alkylation at the nitrogen atom using propargyl bromide could yield 1-(but-3-yn-2-yl)pyrrolidine.

• Association with Trifluoroacetic Acid:

  • Reacting the pyrrolidine derivative with trifluoroacetic acid under controlled conditions would form the desired product.

Analytical Characterization

To confirm the structure and purity of this compound, standard analytical techniques would be employed:

• NMR Spectroscopy:

  • Proton ($^1$H) and Carbon ($^13$C) NMR for structural elucidation.

• Mass Spectrometry (MS):

  • To determine molecular weight and fragmentation patterns.

• Infrared (IR) Spectroscopy:

  • To identify functional groups like C≡C (triple bond) and C-F (trifluoromethyl group).

• X-ray Crystallography:

  • If crystalline, this technique would provide precise structural details.

Data Table Example

Property	Description
Molecular Formula	C$_9$H$_{14}$F$_3$NO
Molecular Weight	~211 g/mol
Functional Groups	Pyrrolidine, Alkyne, Trifluoromethyl
Solubility	Likely soluble in polar solvents
Potential Applications	Pharmaceuticals, Catalysis

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